Cas no 477850-97-8 (4-[(4-Phenoxyanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 4-[(4-Phenoxyanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 477850-97-8
• MF: C₁₇H₁₂F₃N₃O₂
• MW: 347.2912940979
• CID: 5026465
• Update Time: 2023-08-25

4-[(4-Phenoxyanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-{[(4-phenoxyphenyl)amino]methylidene}-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
• 4-[(4-phenoxyanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
• 4-[(4-Phenoxyanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C17H12F3N3O2/c18-17(19,20)15-14(16(24)23-22-15)10-21-11-6-8-13(9-7-11)25-12-4-2-1-3-5-12/h1-10H,(H2,22,23,24)/b21-10+
• InChI Key： WNWMTGHIPOLXPG-UFFVCSGVSA-N
• SMILES： FC(C1=C(/C=N/C2C=CC(=CC=2)OC2C=CC=CC=2)C(NN1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 546
• XLogP3: 3.7
• Topological Polar Surface Area: 62.7